Cas no 3799-55-1 (Chrysene, 6-fluoro-)

• Product Name: Chrysene, 6-fluoro-
• CAS No: 3799-55-1
• MF: C₁₈H₁₁F
• MW: 246.278348207474
• CID: 322155
• PubChem ID: 255029
• Update Time: 2025-04-19

Chrysene, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Chrysene, 6-fluoro-
• 6-fluorochrysene
• 6-Fluor-chrysen
• 6-Fluoro-chrysene
• Chrysene,6-fluoro
• NCIOpen2_004284
• NSC-80184
• 3799-55-1
• NSC80184
• BDBM50128872
• CHEMBL83242
• SCHEMBL18583762
• AKOS024337470
• DTXSID40292063

• Inchi： 1S/C18H11F/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H
• InChI Key： JBHMYABKQWIXDE-UHFFFAOYSA-N
• SMILES： FC1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 246.08400
• Monoisotopic Mass: 246.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.28530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes